1,3,5-triazine-2,4,6-triamine

• Molecular Formula: C6H12N12
• Molecular Weight: 252.24 g/mol
• IUPAC Name: 1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/2C3H6N6/c2*4-1-7-2(5)9-3(6)8-1/h2*(H6,4,5,6,7,8,9)
• InChI Key: HCITUYXHCZGFEO-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=NC(=N1)N)N)N.C1(=NC(=NC(=N1)N)N)N

Description

1,3,5-Triazine-2,4,6-triamine, commonly known as melamine, is an organic compound with the formula C₃H₆N₆. It is a white crystalline solid that is slightly soluble in water. Melamine is widely used in the production of melamine resins, which are known for their durability and heat resistance. These resins are used in a variety of applications, including laminates, adhesives, and coatings .

Preparation Methods

1,3,5-Triazine-2,4,6-triamine can be synthesized through several methods:

Trimerization of Cyanamide: This method involves the trimerization of cyanamide (H₂NCN) under heat and pressure to form melamine.

Reaction with Urea: Another common method is the reaction of urea with ammonia at high temperatures, which produces melamine and carbon dioxide as by-products.

Industrial Production: Industrially, melamine is produced by heating urea in the presence of catalysts.

Chemical Reactions Analysis

1,3,5-Triazine-2,4,6-triamine undergoes various chemical reactions:

Condensation Reactions: Melamine reacts with formaldehyde to form melamine-formaldehyde resins, which are widely used in the production of laminates and adhesives.

Substitution Reactions: It can undergo substitution reactions with halogens, leading to the formation of halogenated derivatives.

Oxidation and Reduction: Melamine can be oxidized to form cyanuric acid, and it can also be reduced under certain conditions.

Scientific Research Applications

1,3,5-Triazine-2,4,6-triamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of various heterocyclic compounds and as a reagent in organic synthesis.

Biology: Melamine derivatives are used in the study of enzyme inhibitors and as components in the development of pharmaceuticals.

Medicine: It is used in the development of drugs and as a diagnostic reagent.

Industry: Melamine is used in the production of flame retardants, fertilizers, and as a cross-linking agent in polymer chemistry.

Mechanism of Action

The mechanism of action of 1,3,5-triazine-2,4,6-triamine involves its ability to form strong hydrogen bonds and its reactivity with formaldehyde. In the formation of melamine-formaldehyde resins, melamine reacts with formaldehyde to form a network of cross-linked polymers, which gives the resins their characteristic durability and heat resistance . Additionally, melamine’s high nitrogen content makes it useful in the production of flame retardants, as it releases nitrogen gas when burned, which helps to extinguish flames .

Comparison with Similar Compounds

1,3,5-Triazine-2,4,6-triamine is unique among similar compounds due to its high nitrogen content and its ability to form durable resins. Similar compounds include:

Cyanuric Acid: This compound is structurally similar to melamine but contains hydroxyl groups instead of amino groups.

Cyanuric Chloride: This compound contains chlorine atoms and is used as an intermediate in the synthesis of herbicides and dyes.

Guanamine: Similar to melamine, guanamine contains amino groups and is used in the production of resins and adhesives.